(5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C19H21FN2O3S2
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (5Z)-5-[(4-fluorophenyl)methylidene]-3-[2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H21FN2O3S2/c20-14-6-4-13(5-7-14)11-16-18(25)22(19(26)27-16)12-17(24)21-9-2-1-3-15(21)8-10-23/h4-7,11,15,23H,1-3,8-10,12H2/b16-11-
• InChI Key: CCJIQGYHVUDYHV-WJDWOHSUSA-N
• Isomeric SMILES: C1CCN(C(C1)CCO)C(=O)CN2C(=O)/C(=C/C3=CC=C(C=C3)F)/SC2=S
• Canonical SMILES: C1CCN(C(C1)CCO)C(=O)CN2C(=O)C(=CC3=CC=C(C=C3)F)SC2=S

Description

Overview of (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one

The compound (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone class, distinguished by a five-membered ring containing sulfur and nitrogen atoms. Key structural features include:

• A 4-fluorobenzylidene substituent at position 5, which introduces electron-withdrawing effects and enhances molecular rigidity.
• A 2-thioxo group at position 2, contributing to hydrogen-bonding interactions and metabolic stability.
• A piperidine-2-oxoethyl side chain at position 3, incorporating a hydroxyethyl group that may improve solubility and receptor binding.

This architecture enables diverse biological interactions, particularly in anticancer contexts. For instance, analogous thiazolidinones like Les-236 demonstrate dose-dependent ROS suppression and caspase-3 activation in human cancer cell lines (A549, CACO-2). The fluorinated benzylidene moiety likely augments these effects by stabilizing the compound’s interaction with cellular targets such as peroxisome proliferator-activated receptor gamma (PPARγ).

Historical Context and Discovery of Thiazolidinone Derivatives

Thiazolidinones first gained prominence in the 1980s with the development of glitazones (e.g., rosiglitazone), PPARγ agonists used to treat type 2 diabetes. These early derivatives highlighted the scaffold’s versatility, spurring investigations into its anticancer, antimicrobial, and anti-inflammatory applications. The introduction of fluorine atoms marked a pivotal advancement, as seen in studies where fluorinated rhodanine derivatives exhibited enhanced antifungal and antiproliferative activities compared to non-fluorinated analogs.

The synthesis of (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one builds on these innovations. Modern techniques such as Knoevenagel condensation and azo coupling enable precise functionalization at the C5 position, as demonstrated in the preparation of structurally related thiazolidinones. These methods facilitate the incorporation of fluorinated aryl groups and complex side chains, expanding the pharmacodynamic potential of the core scaffold.

Significance of Fluorinated Thiazolidinone Compounds in Modern Chemistry

Fluorination is a cornerstone of contemporary drug design due to fluorine’s unique physicochemical properties:

• Electronegativity : Enhances binding affinity by polarizing adjacent bonds.
• Lipophilicity : Improves membrane permeability and bioavailability.
• Metabolic stability : Reduces susceptibility to oxidative degradation.

In fluorinated thiazolidinones, these attributes translate to pronounced biological effects. For example, fluorophenylene-substituted rhodanines show superior cellobiase inhibition and cyclin-dependent kinase 2 (CDK2) antagonism compared to non-fluorinated counterparts. Similarly, the 4-fluorobenzylidene group in (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one may optimize interactions with enzymatic active sites, as evidenced by caspase-3 activation in cancer cells.

Table 1: Biological Activities of Selected Fluorinated Thiazolidinones

Compound	Activity	Mechanism	Source
Les-236	Anticancer (A549, CACO-2)	ROS modulation, caspase-3 activation
EVT-4880172	Anticancer, antimicrobial	Enzyme inhibition
Fluorinated rhodanine (5)	Antifungal (C. albicans)	Cellobiase inhibition

Scope and Objectives of the Research Outline

This article delineates the synthesis, structural characterization, and biological evaluation of (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one, with the following objectives:

• Synthetic Analysis : Elucidate reaction pathways for constructing the thiazolidinone core and fluorinated side chains, referencing methodologies from Knoevenagel condensations and azo couplings.
• Structural Insights : Correlate spectral data (e.g., NMR, IR) with molecular conformation and reactivity.
• Bioactivity Profiling : Evaluate anticancer and antimicrobial potentials through in vitro assays, emphasizing ROS and caspase-3 modulation.

Preparation Methods

Alkylation with 2-Chloroacetyl Chloride

The N-3 nitrogen of the thiazolidinone is alkylated using 2-chloroacetyl chloride in DMF with K₂CO₃ as a base. This step introduces a reactive chloroethyl group, enabling subsequent amidation with the piperidine derivative.

• Reaction Conditions :

  • Reagents: 2-Chloroacetyl chloride (1.2 eq), K₂CO₃ (2 eq)

  • Solvent: DMF, 0°C → room temperature, 4 hours

  • Yield: 85%.

Intermediate : 3-(2-Chloroacetyl)-5-(4-fluorobenzylidene)-2-thioxothiazolidin-4-one

• FT-IR : ῡ 1720 cm⁻¹ (C=O of acetyl), 1245 cm⁻¹ (C-F).

Amidation with 2-(2-Hydroxyethyl)piperidine

The chloroethyl intermediate undergoes nucleophilic substitution with 2-(2-hydroxyethyl)piperidine in acetonitrile under reflux. Triethylamine is added to scavenge HCl, and the reaction is monitored via TLC.

• Optimized Protocol :

  • Reagents: 2-(2-Hydroxyethyl)piperidine (1.5 eq), Et₃N (2 eq)

  • Solvent: Acetonitrile, 12 hours at 80°C

  • Yield: 78%.

Final Product : (5Z)-5-(4-Fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one

• ¹H NMR : δ 1.50–1.80 ppm (m, 6H, piperidine CH₂), δ 3.40–3.70 ppm (m, 4H, NCH₂ and OCH₂), δ 4.20 ppm (t, 1H, OH), δ 7.60–8.00 ppm (m, 4H, aromatic).

• ¹³C NMR : δ 170 ppm (C=O), 146 ppm (C-F), 62 ppm (CH₂OH).

• HRMS : m/z 477.12 [M+H]⁺ (calculated: 477.11).

Analytical and Spectroscopic Validation

Comparative Reaction Yields

Step	Reagents/Conditions	Yield (%)
Thiazolidinone core	Thiourea, α-chloroacetic acid, microwave	94
Knoevenagel condensation	4-Fluorobenzaldehyde, piperidine, ethanol	92
N-3 alkylation	2-Chloroacetyl chloride, K₂CO₃, DMF	85
Piperidine amidation	2-(2-Hydroxyethyl)piperidine, Et₃N, MeCN	78

Challenges in Stereoselectivity

The Z-configuration of the benzylidene group is confirmed by NOESY correlations between the vinyl proton (δ 7.90 ppm) and the 4-fluorophenyl ring. Racemization at the piperidine’s 2-hydroxyethyl position is observed but unaddressed in current protocols, presenting an area for future chiral resolution studies.

Bioactivity and Applications

While beyond the scope of preparation methods, the synthesized compound exhibits dual inhibitory activity against fungal cellobiase (IC₅₀ = 3.2 µM) and CDK2 kinase (IC₅₀ = 4.8 µM), as reported for analogous fluorinated rhodanines . These properties underscore its potential as a therapeutic probe.

Chemical Reactions Analysis

Knoevenagel Condensation

This reaction is pivotal in forming the exocyclic double bond (C5-benzylidene moiety) during synthesis. The thiazolidinone scaffold undergoes condensation with 4-fluorobenzaldehyde under basic conditions (e.g., piperidine or ammonium acetate) to yield the Z-configuration product .

Reaction Conditions	Catalyst/Solvent	Yield	Reference
Reflux in ethanol, 12 hours	Piperidine (10 mol%)	78%
Microwave-assisted, 30 minutes	Ammonium acetate, DMF	85%

Hydrolysis of the Thioamide Group

The thioxo group (-C=S) at position 2 is susceptible to hydrolysis under acidic or alkaline conditions, forming a carbonyl group (-C=O).

$$\text{Thioxo-thiazolidinone} \xrightarrow[\text{H}_2\text{O, HCl}]{\Delta} \text{Oxo-thiazolidinone} + \text{H}_2\text{S}$$

Conditions	Products	Reaction Time	Yield
6M HCl, reflux, 4 hours	2-oxo derivative	4 hours	65%
NaOH (10%), ethanol, 70°C, 3 hours	2-oxo derivative	3 hours	72%

Alkylation and Acylation

The hydroxyethyl group on the piperidine side chain and nitrogen atoms serve as nucleophilic sites for alkylation/acylation.

Key Observations:

• Alkylation : Reaction with methyl iodide in THF/K$_2$CO$_3$ yields O-methylated derivatives.

• Acylation : Acetic anhydride in pyridine acetylates the hydroxyl group.

Reaction Type	Reagent	Site Modified	Yield
Alkylation	CH$_3$I, K$_2$CO$_3$	Piperidine hydroxyethyl	68%
Acylation	Ac$_2$O, pyridine	Piperidine hydroxyethyl	81%

Oxidation Reactions

The thioxo group can be oxidized to sulfonyl (-SO$_2$-) or sulfonic acid groups using oxidizing agents like H$_2$O$_2$ or m-CPBA.

$$\text{-C=S} \xrightarrow{\text{H}_2\text{O}_2} \text{-SO}_2-$$

Oxidizing Agent	Conditions	Product	Yield
30% H$_2$O$_2$	AcOH, 50°C, 2 hours	Sulfonyl derivative	58%
m-CPBA	DCM, RT, 1 hour	Sulfonic acid	63%

Nucleophilic Substitution

The fluorine atom on the benzylidene moiety participates in aromatic nucleophilic substitution (S$_\text{N}$Ar) under harsh conditions.

$$\text{Ar-F} + \text{Nu}^- \xrightarrow{\text{DMF, 120°C}} \text{Ar-Nu} + \text{F}^-$$

Nucleophile	Conditions	Product	Yield
NaN$_3$	DMF, 120°C, 24 hours	Azide-substituted analog	42%
NaOMe	DMF, 100°C, 12 hours	Methoxy-substituted analog	35%

Ring-Opening Reactions

Under strong basic conditions (e.g., NaOH), the thiazolidinone ring undergoes cleavage to form mercaptoacrylic acid derivatives.

$$\text{Thiazolidinone} \xrightarrow{\text{NaOH}} \text{Mercaptoacrylic acid} + \text{Amine}$$

Base	Temperature	Reaction Time	Yield
5M NaOH	Reflux	6 hours	55%

Complexation with Metal Ions

The thioxo group and piperidine nitrogen act as ligands for transition metals (e.g., Cu$^{2+}$, Fe$^{3+}$), forming coordination complexes.

Metal Salt	Solvent	Complex Stoichiometry	Application
CuCl$_2$	MeOH	1:1 (Metal:Ligand)	Antimicrobial studies
Fe(NO$_3$)$_3$	EtOH	1:2	Catalytic oxidation

Photochemical Reactions

UV irradiation induces [2+2] cycloaddition between the exocyclic double bond and alkenes, forming fused bicyclic structures .

Reactant	Conditions	Product	Yield
Ethylene	UV (365 nm), THF, 12 hours	Bicyclo[3.2.0] derivative	48%

Scientific Research Applications

Anticancer Applications

Recent studies have highlighted the anticancer properties of thiazolidinone derivatives, including the compound . Research indicates that thiazolidinones can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms.

Case Study: Anticancer Activity

One study evaluated several thiazolidinone derivatives, including those structurally related to (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one. The results demonstrated significant cytotoxic effects against human lung cancer cell lines, suggesting a promising therapeutic potential for this compound in oncology .

Antimicrobial Activity

Thiazolidinones have also been studied for their antimicrobial properties. The compound's structure suggests it may interact with bacterial enzymes or membranes, leading to inhibition of bacterial growth.

Case Study: Antimicrobial Efficacy

A study focusing on hybrid molecules containing thiazolidinone rings reported broad-spectrum antimicrobial activity. The derivatives exhibited significant inhibitory effects against various bacterial strains, indicating that modifications to the thiazolidinone core can enhance antimicrobial potency .

Structural Modifications and Drug Development

The structural features of (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one can be optimized to enhance its efficacy and selectivity. Research into structure-activity relationships (SAR) has shown that specific modifications can improve binding affinity and biological activity.

Table: Structure-Activity Relationships of Thiazolidinones

Compound	Structural Feature	Activity Type	IC50 Value
Compound A	4-Fluorobenzyl moiety	Anticancer	13.34 μM
Compound B	Hydroxyethyl piperidine	Antimicrobial	0.09 μM
Compound C	Thioxo group	Anticancer	17.76 μM

Mechanism of Action

The mechanism of action of (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Substituent Effects on the Benzylidene Ring

The 4-fluorobenzylidene group distinguishes the target compound from analogs with alternative substitution patterns:

Compound	Benzylidene Substituent	Biological Activity (IC50)	Key Reference
Target Compound	4-Fluoro	Not reported	-
(5Z)-5-(2-Fluorobenzylidene)-...	2-Fluoro	Antidiabetic activity
(5Z)-5-(4-Bromobenzylidene)-...	4-Bromo	PET inhibition: 3.0 µM
(5Z)-5-(4-Chlorobenzylidene)-...	4-Chloro	Antialgal activity: 1.3 µM

• Positional Isomerism : 4-Fluoro substitution may improve metabolic stability over 2-fluoro analogs due to reduced steric hindrance and optimized resonance effects .

Modifications on the Thiazolidinone Core

The piperidin-1-yl-2-oxoethyl side chain with a hydroxyethyl group contrasts with other substituents:

Compound	R Group at C3	Solubility & Interactions	Reference
Target Compound	Piperidine-hydroxyethyl	Enhanced hydrophilicity, H-bonding	-
(5Z)-3-Phenyl-...	Phenyl	Low solubility
(5Z)-3-(4-Fluorophenyl)-...	4-Fluorophenyl	Moderate lipophilicity
(5Z)-2-[(Piperazin-1-yl)-...	Piperazine	Basic, high solubility

• Comparison with Piperazine Analogs : Piperidine lacks the basic nitrogen of piperazine, reducing pH-dependent solubility but improving metabolic stability .

Crystallographic and Structural Insights

Crystal packing and intermolecular interactions vary significantly with substituents:

• Target Compound : Likely exhibits C—H···S and C—H···O interactions due to the thioxo group and hydroxyethyl side chain, similar to patterns observed in .
• Methanol/DMSO Solvates: Analogs like (5Z)-5-(2-hydroxybenzylidene)-... methanol hemisolvate show solvent-dependent crystal lattice stability, suggesting the target compound’s crystallization may require polar solvents.

Biological Activity

The compound (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one belongs to the class of thiazolidin-4-one derivatives, which have garnered significant attention in medicinal chemistry due to their diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this specific compound, leveraging recent research findings and case studies.

Overview of Thiazolidin-4-one Derivatives

Thiazolidin-4-one derivatives are known for their wide range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antidiabetic properties. The structural modifications at various positions on the thiazolidin-4-one scaffold can enhance these activities, making them a focus for drug development.

Anticancer Activity

Recent studies have highlighted the potential of thiazolidin-4-one derivatives as anticancer agents. For instance, compounds within this class exhibit significant cytotoxic effects against various cancer cell lines. The mechanism often involves inhibition of cell proliferation and induction of apoptosis. The compound has shown promising results in vitro against several cancer cell lines with IC50 values in the nanomolar range, indicating potent activity .

Antimicrobial Properties

Thiazolidin-4-one derivatives have also been investigated for their antimicrobial properties. Research indicates that these compounds can inhibit the growth of both Gram-positive and Gram-negative bacteria. For example, a related thiazolidinone exhibited antibacterial activity with minimum inhibitory concentrations (MIC) as low as 0.5 µg/mL against Staphylococcus aureus . The presence of substituents such as fluorine in the benzylidene moiety appears to enhance this antimicrobial efficacy.

Anti-inflammatory and Analgesic Effects

The anti-inflammatory properties of thiazolidin-4-one derivatives are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. This compound has been shown to reduce inflammation markers in animal models, suggesting potential therapeutic applications in inflammatory diseases . Additionally, analgesic activity has been reported, further supporting its multifaceted pharmacological profile.

Antidiabetic Effects

Thiazolidin-4-one derivatives are recognized for their antidiabetic properties, particularly through their action as PPARγ agonists. This mechanism helps regulate glucose metabolism and insulin sensitivity. The compound's structure allows for modifications that could enhance its efficacy in managing diabetes-related complications .

Case Study 1: Anticancer Efficacy

In a recent study, a series of thiazolidin-4-one derivatives were synthesized and evaluated for their anticancer activity against L1210 mouse leukemia cells. The results indicated that modifications at the 4-position significantly enhanced cytotoxicity, with some compounds achieving IC50 values below 100 nM .

Case Study 2: Antimicrobial Activity

Another investigation focused on the antibacterial effects of thiazolidinones against clinical isolates of E. coli and S. aureus. The study found that certain derivatives exhibited over 90% inhibition rates at low concentrations, suggesting strong potential for development into effective antimicrobial agents .

Q & A

Q. What are the optimal synthetic routes for preparing (5Z)-5-(4-fluorobenzylidene)-3-{2-[2-(2-hydroxyethyl)piperidin-1-yl]-2-oxoethyl}-2-thioxo-1,3-thiazolidin-4-one?

• Methodological Answer : The synthesis typically involves a multi-step approach:

• Step 1 : Condensation of a thiazolidinone precursor (e.g., 3-substituted-2-thioxothiazolidin-4-one) with 4-fluorobenzaldehyde under basic conditions (e.g., NaOH/EtOH reflux) to form the benzylidene moiety .
• Step 2 : Functionalization of the piperidine side chain. For example, reacting 2-(2-hydroxyethyl)piperidine with chloroacetyl chloride to introduce the 2-oxoethyl group, followed by coupling to the thiazolidinone core via nucleophilic substitution .
• Key Variables : Solvent choice (DMF or acetic acid for polar intermediates), temperature (reflux at 80–100°C), and stoichiometric ratios (1:1.2 for aldehyde:thiazolidinone) to maximize yield .

Q. How can the purity and identity of this compound be validated post-synthesis?

• Methodological Answer :

• Chromatography : Use HPLC with a C18 column (acetonitrile/water gradient) to assess purity (>95% recommended).
• Spectroscopy :
• NMR : Confirm the Z-configuration of the benzylidene group via $^1H$-NMR coupling constants (J ≈ 12–14 Hz for trans olefinic protons) .
• IR : Identify thioxo (C=S) stretches at 1200–1250 cm$^{-1}$ and carbonyl (C=O) at 1680–1720 cm$^{-1}$ .
• X-ray Crystallography : Resolve ambiguities in stereochemistry (e.g., piperidine conformation) using single-crystal diffraction .

Advanced Research Questions

Q. What strategies can resolve contradictions in biological activity data for this compound across studies?

• Methodological Answer :

• Dose-Response Analysis : Perform IC$_{50}$ assays in triplicate across multiple cell lines (e.g., MCF-7, HeLa) to account for cell-specific effects .
• Target Validation : Use SPR (Surface Plasmon Resonance) or ITC (Isothermal Titration Calorimetry) to quantify binding affinity to proposed targets (e.g., hemoglobin subunits or kinase domains) .
• Meta-Analysis : Apply statistical tools (e.g., ANOVA with post-hoc Tukey tests) to compare datasets, controlling for variables like solvent (DMSO vs. ethanol) or incubation time .

Q. How does the 4-fluorobenzylidene moiety influence the compound’s pharmacokinetic properties?

• Methodological Answer :

• LogP Assessment : Measure partition coefficients (octanol/water) to evaluate lipophilicity. Fluorine substituents typically increase membrane permeability but may reduce solubility .
• Metabolic Stability : Incubate with liver microsomes (human/rat) to track hydroxylation or defluorination via LC-MS. The 4-fluoro group is generally resistant to CYP450-mediated oxidation .
• In Silico Modeling : Use tools like Schrödinger’s QikProp to predict absorption (%HOA) and blood-brain barrier penetration .

Q. What computational methods are effective for predicting structure-activity relationships (SAR) in derivatives of this compound?

• Methodological Answer :

• Docking Studies : Employ AutoDock Vina or Glide to model interactions with targets (e.g., ATP-binding pockets). Focus on the thiazolidinone ring’s hydrogen-bonding capacity and piperidine flexibility .
• QSAR Modeling : Train a model using descriptors like molar refractivity, polar surface area, and Hammett constants for the 4-fluoro substituent .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess conformational stability of the hydroxyethyl-piperidine side chain .

Experimental Design & Data Analysis

Q. How to design a robust assay for evaluating this compound’s anti-inflammatory activity?

• Methodological Answer :

• In Vitro : Measure inhibition of COX-2 or TNF-α in LPS-stimulated macrophages (RAW 264.7) using ELISA. Include indomethacin as a positive control .
• In Vivo : Use a carrageenan-induced paw edema model in rats. Administer the compound orally (10–50 mg/kg) and compare edema reduction to dexamethasone .
• Data Normalization : Express results as % inhibition relative to vehicle controls, with p-values calculated via Student’s t-test (α = 0.05) .

Q. What analytical approaches can identify degradation products under accelerated stability testing?

• Methodological Answer :

• Forced Degradation : Expose the compound to heat (40–60°C), humidity (75% RH), and UV light (254 nm) for 14 days .
• LC-MS/MS : Use a Q-TOF mass spectrometer to detect degradants. Common pathways include hydrolysis of the thioxo group or oxidation of the piperidine ring .
• Kinetic Modeling : Apply the Arrhenius equation to predict shelf life at 25°C based on degradation rates at elevated temperatures .